Cas no 10004-44-1 (3-Hydroxy-5-methylisoxazole)

3-Hydroxy-5-methylisoxazole Properties

Names and Identifiers

• 3-hydroxy-5-methylisoxazole
• Hydroxyisoxazole
• Hymexazol
• Itachioaren
• Tachigaren
• 5-methylisoxazol-3-ol
• 5-methyl-3(2H)-isoxazolone
• 5-methyl-1,2-oxazol-3(2H)-one
• 5-methyl-1,2-oxazol-3-one
• 5-methyl-3-isoxazolol
• 5-Methylisoxazol-3(2H)-one
• Hymexazole
• Hymexazole Solution
• 5-methyl-1,2-oxazol-3-ol
• 5-methyl-3-hydroxyisoxazole
• Bucide
• Itachigarden
• bucid
• f-319
• T 319
• butsid
• sf-6505
• AGRIZOL
• SG 6505
• HYMEXATE
• Malignant
• 3(2H)-Isoxazolone, 5-methyl-
• 5-Methyl-isoxazol-3-ol
• 3-Isoxazolol, 5-methyl-
• Hydroxyisoxazole (pesticide)
• Hymexazol [BSI:ISO]
• Isoxazole, 3-hydroxy-5-methyl-
• F 319
• 5-me
• +Expand

• MDL： MFCD00144468
• InChIKey： KGVPNLBXJKTABS-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO2/c1-3-2-4(6)5-7-3/h2H,1H3,(H,5,6)
• SMILES： O1C(C([H])([H])[H])=C([H])C(N1[H])=O

Computed Properties

• Exact Mass: 99.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.032028
• Heavy Atom Count: 7
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 0.27630
• PSA: 46.00000
• Merck: 4856
• Refractive Index: 1.4170 (estimate)
• Boiling Point: 363.6°C at 760 mmHg
• Melting Point: 84.0 to 88.0 deg-C
• Flash Point: 91.8 oC
• Solubility: Soluble in alcohol, acetone, THF, chloroform
• Color/Form: The pure product is white crystal.
• Solubility: It is easily soluble in acetone, methanol, ethanol and other organic solvents, and its solubility in water is 85g/l at 25 ℃. It is stable to acid and alkali and non corrosive.
• Sensitiveness: Light Sensitive
• Density: 1.2992 (rough estimate)

3-Hydroxy-5-methylisoxazole Security Information

• Symbol: GHS05 GHS07
• RTECS：NY2932000
• WGK Germany：3
• Safety Term：26-39-61
• Safety Instruction： S26-S39-S61
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H318,H412
• Warning Statement： P273,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：<0°C
• Risk Phrases： 22-41-52/53
• Signal Word：Danger
• Toxicity：LD50 in male, female mice, rats (mg/kg): 2148, 1968, 4678, 3909 orally; 1297, 1167, 1924, 1884 s.c.; 445, 514, >1000, >1000 i.v.; in rats, rabbits (mg/kg): >10000, >2000 dermally (Nakamura, 1978)

3-Hydroxy-5-methylisoxazole Customs Data

• HS CODE：2934999024
• Customs Data：

  China Customs Code:

  2934999024

  Overview:

  HS:2934999024 Disulfide,Daisen ring,Formoline ,Pyrrolidonitrile, etc. [including grifol,Dimethomorph,thicyofen ,Carbendazim,Oxymoron,Oxamyl] VAT:17.0% Tax refund rate:9.0% Regulatory conditions:S Minimum tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  HS:2934999024 5-methylisoxazol-3(2h)-one VAT:17.0% Tax rebate rate:9.0% Supervision conditions:S MFN tariff:6.5% General tariff:20.0%